Cas no 2228795-97-7 (2-(1H-indol-4-yl)ethanethioamide)

• Product Name: 2-(1H-indol-4-yl)ethanethioamide
• CAS No: 2228795-97-7
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 6335203
• PubChem ID: 165627714
• Update Time: 2025-06-14

2-(1H-indol-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-4-yl)ethanethioamide
• EN300-1793228
• 2228795-97-7

• Inchi： 1S/C10H10N2S/c11-10(13)6-7-2-1-3-9-8(7)4-5-12-9/h1-5,12H,6H2,(H2,11,13)
• InChI Key： PZBPXUQCFYEPKL-UHFFFAOYSA-N
• SMILES： S=C(CC1=CC=CC2=C1C=CN2)N

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9Ų

Additional information on 2-(1H-indol-4-yl)ethanethioamide

Comprehensive Overview of 2-(1H-indol-4-yl)ethanethioamide (CAS No. 2228795-97-7): Properties, Applications, and Research Insights

2-(1H-indol-4-yl)ethanethioamide (CAS No. 2228795-97-7) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This thioamide derivative, featuring an indole core, exhibits unique structural and functional properties that make it valuable for drug discovery and material science. With the rise of AI-driven molecular design and high-throughput screening, researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation.

The compound’s molecular formula and structural features contribute to its versatility. The indole moiety is known for its prevalence in bioactive molecules, while the thioamide group enhances binding affinity and stability. Recent studies highlight its role in anticancer and antimicrobial research, aligning with global trends in precision medicine and antibiotic resistance solutions. Users searching for "indole-based thioamides" or "CAS 2228795-97-7 applications" often seek insights into its synthetic pathways and biological activity.

From a synthetic chemistry perspective, 2-(1H-indol-4-yl)ethanethioamide is synthesized via multistep organic reactions, including condensation and thionation. Its purification and characterization typically involve HPLC, NMR, and mass spectrometry. These methods ensure high purity, critical for in vitro and in vivo studies. The compound’s solubility and stability profiles are frequently queried, as they impact experimental outcomes in drug formulation.

In the context of drug development, this compound is investigated for its pharmacokinetic properties, such as metabolic stability and bioavailability. Its ability to interact with biological targets like kinases and GPCRs makes it a candidate for therapeutic lead optimization. Searches for "thioamide derivatives in medicine" or "indole compounds in oncology" reflect growing interest in its clinical potential.

Beyond pharmaceuticals, 2-(1H-indol-4-yl)ethanethioamide finds applications in material science, particularly in organic electronics and sensor technologies. Its conjugated system and electron-rich structure enable use in conductive polymers and fluorescence probes. Researchers exploring "indole-based sensors" or "CAS 2228795-97-7 material properties" often delve into these interdisciplinary applications.

Environmental and green chemistry considerations are also relevant. The compound’s sustainable synthesis and biodegradability are topics of interest, especially amid increasing regulatory focus on eco-friendly chemicals. Analytical techniques like LC-MS and computational modeling aid in assessing its environmental impact, addressing queries such as "green synthesis of thioamides."

In summary, 2-(1H-indol-4-yl)ethanethioamide (CAS No. 2228795-97-7) represents a multifaceted compound with broad utility in life sciences and advanced materials. Its integration into cutting-edge research underscores its importance in addressing contemporary challenges like disease treatment and sustainable technology. For researchers and industry professionals, understanding its structure-activity relationships and application scope is essential for innovation.